Cas no 1309174-06-8 (Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate)

• Product Name: Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate
• CAS No: 1309174-06-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5066373
• Update Time: 2025-11-02

Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate
• ethyl 1-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylate
• Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate

• Inchi： 1S/C10H15N3O2/c1-3-15-10(14)9-7-6-11-5-4-8(7)13(2)12-9/h11H,3-6H2,1-2H3
• InChI Key： QDMBFQKQGKWMAO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2CNCCC=2N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2

Additional information on Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate

Comprehensive Overview of Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate (CAS No. 1309174-06-8)

The compound Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate (CAS No. 1309174-06-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrazolo[4,3-c]pyridine core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The ethyl ester moiety enhances its solubility, facilitating its use in various experimental settings.

In recent years, the demand for heterocyclic compounds like Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate has surged due to their versatility in medicinal chemistry. A common query among scientists is, "What are the synthetic routes for this compound?" or "How does its structure influence biological activity?" These questions highlight the growing curiosity about its structure-activity relationship (SAR) and pharmacokinetic properties. The compound's CAS No. 1309174-06-8 is frequently searched in academic databases, underscoring its relevance in cutting-edge research.

Another hot topic is the compound's role in green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate. Questions like "Can this compound be synthesized using catalytic methods?" or "What are the solvent-free alternatives?" dominate discussions in synthetic chemistry forums. These trends align with the broader shift toward green solvents and atom-efficient reactions.

The compound's pyrazolo[4,3-c]pyridine scaffold is also of interest in computational chemistry and molecular modeling. Scientists often search for "docking studies of pyrazolo[4,3-c]pyridine derivatives" or "DFT calculations for this scaffold" to predict its interactions with biological targets. Such computational approaches accelerate drug discovery by identifying promising candidates before lab synthesis. The CAS No. 1309174-06-8 is a key identifier in these studies, ensuring accurate data retrieval.

From an industrial perspective, Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate is valued for its scalability and purity. Manufacturers often address queries like "What are the optimal storage conditions?" or "How to ensure batch-to-batch consistency?" These practical considerations are critical for large-scale production. Additionally, its stability under various pH conditions makes it suitable for formulation development, a topic frequently explored in patent literature.

In summary, Ethyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate (CAS No. 1309174-06-8) is a multifaceted compound with broad applications in pharmaceutical research, green chemistry, and computational drug design. Its growing prominence in scientific literature and search queries reflects its potential to address unmet medical needs and contribute to sustainable chemical practices.